Cas no 17672-88-7 ((E)-4,7-dimethoxy-5-(1-propenyl)-1,3-benzodioxole)

(E)-4,7-dimethoxy-5-(1-propenyl)-1,3-benzodioxole Properties

Names and Identifiers

• (E)-4,7-dimethoxy-5-(1-propenyl)-1,3-benzodioxole
• 4,7-Dimethoxy-5-(1-propenyl)-1,3-benzodioxol
• 4,7-Dimethoxy-5-propenyl-benzo[1,3]dioxol
• 4,7-dimethoxy-5-propenyl-benzo[1,3]dioxole
• 4,7-Dimethoxy-5-trans-propenyl-benzo[1,3]dioxol
• 4,7-dimethoxy-5-trans-propenyl-benzo[1,3]dioxole
• isoapiol
• isoapiole
• 4,7-Dimethoxy-5-[(E)-1-propenyl]-1,3-benzodioxole
• AKOS005604289
• DTXSID401318670
• 17672-88-7
• 4,7-Dimethoxy-5-[prop-1-en-1-yl]-2H-1,3-benzodioxole
• CHEMBL1642211
• 4,7-DIMETHOXY-5-[(1E)-PROP-1-EN-1-YL]-2H-1,3-BENZODIOXOLE
• CCG-321601
• 4,7-dimethoxy-5-[(E)-prop-1-enyl]-1,3-benzodioxole
• XKCIPTFOQRVXGG-SNAWJCMRSA-N
• +Expand

• InChIKey： XKCIPTFOQRVXGG-SNAWJCMRSA-N
• Inchi： InChI=1S/C12H14O4/c1-4-5-8-6-9(13-2)11-12(10(8)14-3)16-7-15-11/h4-6H,7H2,1-3H3/b5-4+
• SMILES： CC=CC1=CC(=C2C(=C1OC)OCO2)OC

Computed Properties

• Exact Mass: 222.08920892g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 222.08920892g/mol
• Heavy Atom Count: 16
• Complexity: 253
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• Refractive Index: 1.5360 (estimate)
• Boiling Point: 303.5°C (estimate)
• Melting Point: 56°C
• Density: 1.1995 (rough estimate)

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Polemannia montana